Cas no 81294-10-2 (2-ethynyl-5-methylthiophene)

2-ethynyl-5-methylthiophene structure
2-ethynyl-5-methylthiophene structure
Product Name:2-ethynyl-5-methylthiophene
CAS No:81294-10-2
MF:C7H6S
MW:122.187540531158
MDL:MFCD21274350
CID:855619
PubChem ID:11007885
Update Time:2025-04-19

2-ethynyl-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 2-ethynyl-5-methyl-
    • 2-ethynyl-5-methylthiophene
    • 81294-10-2
    • ZDCWYRXEXHPFGS-UHFFFAOYSA-N
    • A1-15188
    • SCHEMBL1747212
    • F2147-2801
    • AKOS005215943
    • DTXSID50451563
    • BS-52525
    • SY284950
    • EN300-218327
    • E84541
    • CS-0239739
    • MFCD21274350
    • DB-338439
    • MDL: MFCD21274350
    • Inchi: 1S/C7H6S/c1-3-7-5-4-6(2)8-7/h1,4-5H,2H3
    • InChI Key: ZDCWYRXEXHPFGS-UHFFFAOYSA-N
    • SMILES: S1C(C#C)=CC=C1C

Computed Properties

  • Exact Mass: 122.01902136g/mol
  • Monoisotopic Mass: 122.01902136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 181.5±28.0 °C at 760 mmHg
  • Flash Point: 43.3±10.2 °C
  • Vapor Pressure: 1.2±0.3 mmHg at 25°C

2-ethynyl-5-methylthiophene Security Information

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2-ethynyl-5-methylthiophene Suppliers

Amadis Chemical Company Limited
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(CAS:81294-10-2)2-ethynyl-5-methylthiophene
Order Number:A1053363
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:37
Price ($):330.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:81294-10-2)2-ethynyl-5-methylthiophene
A1053363
Purity:99%
Quantity:1g
Price ($):330.0
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